Cas no 1448059-68-4 (1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide)

1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide structure

1448059-68-4 structure

Product Name:1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide

CAS No:1448059-68-4

MF:C₂₂H₂₅FN₄O₃S

MW:444.522307157516

CID:5474612

PubChem ID:71779413

Update Time:2023-11-21

1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- AKOS024677872
- 1-(4-fluorophenyl)-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]methanesulfonamide
- 1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide
- 1448059-68-4
- 1-(4-fluorophenyl)-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)methanesulfonamide
- F2758-3111
- Inchi： 1S/C22H25FN4O3S/c23-18-9-7-17(8-10-18)16-31(29,30)24-15-21-19-5-1-2-6-20(19)22(28)27(25-21)14-13-26-11-3-4-12-26/h1-2,5-10,24H,3-4,11-16H2
- InChI Key： NFTOFYYOYZZYEW-UHFFFAOYSA-N
- SMILES： S(CC1C=CC(=CC=1)F)(NCC1C2C=CC=CC=2C(N(CCN2CCCC2)N=1)=O)(=O)=O

Computed Properties

Exact Mass: 444.16314001g/mol
Monoisotopic Mass: 444.16314001g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 755
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 90.5Å²

1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2758-3111-2μmol	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2758-3111-5μmol	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2758-3111-10μmol	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2758-3111-20μmol	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2758-3111-1mg	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2758-3111-2mg	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2758-3111-3mg	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2758-3111-4mg	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2758-3111-5mg	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2758-3111-10mg	1-(4-fluorophenyl)-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)methanesulfonamide	1448059-68-4	90%+	10mg	$79.0	2023-05-16